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Compound of Interest

Compound Name: ML171

Cat. No.: B113462 Get Quote

Researchers and drug development professionals handling ML171, a potent and selective

NADPH oxidase 1 (NOX1) inhibitor, must adhere to stringent disposal procedures to ensure

laboratory safety and environmental protection.[1][2][3][4] This guide provides essential, step-

by-step information for the proper disposal of ML171, aligning with standard laboratory safety

and chemical handling protocols.

Chemical and Physical Properties of ML171
Understanding the characteristics of ML171 is the first step toward its safe handling and

disposal.
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Property Value

Chemical Name 2-Acetylphenothiazine

Synonyms 2-APT, ML-171, NSC 57951, NSC 169669

CAS Number 6631-94-3

Molecular Formula C₁₄H₁₁NOS

Molecular Weight 241.31 g/mol

Appearance Dark yellow-orange powder

Solubility
Soluble in DMSO (≥ 64 mg/mL); DMF (25

mg/mL); Ethanol (1 mg/mL)

Storage
Desiccate at -20°C. Stock solutions are stable

for up to 3 months at -20°C.

Data sourced from multiple chemical suppliers.[5][6][7]

Experimental Protocols: Handling and Preparation
of ML171 Solutions
While specific disposal experiments are not detailed in publicly available literature, safe

handling during experimental use is paramount to minimizing waste and ensuring safety.

Preparation of Stock Solutions:

To prepare a stock solution, dissolve ML171 powder in an appropriate solvent such as

DMSO.[5][6]

For example, to create a 10 mM stock solution, dissolve 2.41 mg of ML171 in 1 mL of

DMSO.

Once prepared, it is recommended to aliquot the solution into smaller, single-use volumes to

prevent degradation from repeated freeze-thaw cycles.[1]
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Store stock solutions at -20°C for up to one year, or at -80°C for up to two years for

maximum stability.[1]

Proper Disposal Workflow for ML171
The following workflow outlines the recommended procedure for the disposal of ML171 and its

associated waste. This process is designed to comply with general laboratory hazardous waste

guidelines.

Waste Generation

Waste Segregation & Collection

Final Disposal

Unused/Expired
ML171 Powder

Labeled Hazardous
Solid Waste Container

  Dispose as
  Solid Chemical Waste

Contaminated Labware
(e.g., tips, tubes, gloves)

  Collect in
  Designated Bin

Liquid Waste
(e.g., stock solutions, experimental media)

Labeled Hazardous
Liquid Waste Container

(Non-Halogenated)

  Collect in a
  Compatible Carboy

Arrange for Pickup by
Environmental Health &
Safety Office (EHSO)

  Store in Designated
  Waste Accumulation Area

  Store in Secondary
  Containment

Click to download full resolution via product page

A logical workflow for the proper disposal of ML171 waste streams.

Step-by-Step Disposal Procedures
Identify Waste Streams: Separate ML171 waste into three main categories:

Unused or Expired Solid ML171: The original powder form of the compound.

Contaminated Solid Waste: Items such as personal protective equipment (gloves, lab

coats), pipette tips, and empty vials that have come into contact with ML171.
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Liquid Waste: Unused stock solutions, experimental media containing ML171, and

rinsates from cleaning contaminated glassware.

Segregate and Collect Waste:

Solid Waste:

Place unused or expired ML171 powder, along with any contaminated solid labware,

into a clearly labeled, puncture-resistant hazardous solid waste container.

Ensure the container is sealed to prevent spillage or aerosolization.

Liquid Waste:

Collect all liquid waste containing ML171 in a designated, leak-proof, and chemically

compatible hazardous liquid waste container (e.g., a carboy).

Since ML171 is typically dissolved in non-halogenated solvents like DMSO, it should be

collected in a container designated for non-halogenated organic solvent waste.[8] Do

not mix with halogenated solvent waste.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"ML171 (2-Acetylphenothiazine)," the solvent (e.g., DMSO), and the approximate

concentration.

Storage Prior to Disposal:

Store all waste containers in a designated and secure waste accumulation area within the

laboratory.

Liquid waste containers should be kept in secondary containment to prevent spills.

Do not overfill waste containers; leave at least 10% headspace for expansion.[9]

Final Disposal:

Contact your institution's Environmental Health and Safety Office (EHSO) or equivalent

department to arrange for the pickup and disposal of the hazardous waste.[10]
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Follow all institutional and local regulations for hazardous waste disposal. Never dispose

of ML171 or its contaminated materials in the regular trash or down the drain.[11]

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

ML171, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific chemical hygiene plan and

the manufacturer's Safety Data Sheet (SDS) for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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